Cas no 2228303-64-6 (3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• CAS No: 2228303-64-6
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 6004862
• PubChem ID: 165720555
• Update Time: 2025-11-05

3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid
• EN300-1939962
• 2228303-64-6

• Inchi： 1S/C8H10F2N2O2/c1-5-6(4-11-12(5)2)3-8(9,10)7(13)14/h4H,3H2,1-2H3,(H,13,14)
• InChI Key： UFLVLEOCAWVWMQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NN(C)C=1C)F

Computed Properties

• Exact Mass: 204.07103389g/mol
• Monoisotopic Mass: 204.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid

Introduction to 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228303-64-6)

3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228303-64-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of difluorinated propanoic acids and is characterized by its unique structural features, including a 1,5-dimethylpyrazole moiety and two fluorine atoms on the propanoic acid backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid can be represented as follows: C₉H₁₀F₂N₂O₂. The presence of the difluoro group enhances the lipophilicity and metabolic stability of the molecule, while the pyrazole ring contributes to its bioactivity and selectivity. These properties make it an attractive target for drug discovery and development.

Recent studies have highlighted the potential of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to inflammatory responses.

In addition to its anti-inflammatory properties, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid has shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by researchers at the University of California found that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid has also been extensively studied. Research indicates that it has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Moreover, its low toxicity and high safety margin make it suitable for chronic administration without significant adverse effects.

In terms of synthetic methods, several efficient routes have been developed to produce 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid. One notable approach involves the reaction of 4-chloro-1,5-dimethylpyrazole with difluoroacetic acid followed by deprotection steps. This method yields high purity product with good yield and scalability, making it suitable for large-scale production.

The potential applications of 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid extend beyond its direct therapeutic uses. It can also serve as a valuable tool in chemical biology research for probing specific biological pathways and validating novel drug targets. For example, its ability to modulate NF-κB signaling makes it a useful probe for studying inflammatory processes in cell culture models.

In conclusion, 3-(1,5-dimethyl-1H-pyrazol-4-yl)-2,2-difluoropropanoic acid (CAS No. 2228303-64-6) is a multifaceted compound with significant potential in both therapeutic and research contexts. Its unique chemical structure and biological activities make it an exciting area of ongoing investigation in medicinal chemistry and pharmaceutical sciences. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various diseases.